Cas no 42287-97-8 (3-(3-cyanophenyl)propanoic acid)

• Product Name: 3-(3-cyanophenyl)propanoic acid
• CAS No: 42287-97-8
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD08061831
• CID: 55538
• PubChem ID: 13854269
• Update Time: 2025-04-18

3-(3-cyanophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyanobenzenepropanoic acid
• 3-(3-cyanophenyl)propanoic acid
• 3-CYANO-BENZENEPROPANOIC ACID
• 3-CYANO-BENZENEPROPANOICACID
• BENZENEPROPANOIC ACID, 3-CYANO-
• 3-cyanobenzenepropanoicacid
• 3-(3-cyanophenyl)propionic acid
• GZVGDSHPRRFWFQ-UHFFFAOYSA-N
• MB05208
• BC687787
• ST2405041
• AB0000952
• 3-(3-CYANO-PHENYL)-PROPIONIC ACID
• W6215
• 287C978
• AMY3984
• AS-30152
• 42287-97-8
• CS-0156959
• AKOS005217767
• SY102385
• MFCD08061831
• A825839
• FT-0656199
• SCHEMBL3491515
• EN300-108118
• AE-562/43460513

• MDL： MFCD08061831
• Inchi： 1S/C10H9NO2/c11-7-9-3-1-2-8(6-9)4-5-10(12)13/h1-3,6H,4-5H2,(H,12,13)
• InChI Key： GZVGDSHPRRFWFQ-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 175.06300
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.1
• XLogP3: 1.4

Experimental Properties

• PSA: 61.09000
• LogP: 1.57548

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters